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Compound of Interest

Compound Name: Alibendol

Cat. No.: B1195274

Disclaimer: The following technical guide on Alibendol (CAS 26750-81-2) has been compiled
from publicly available data. A significant conflict exists in the scientific and commercial
literature regarding its primary pharmacological activity. While most sources describe it as an
antispasmodic and choleretic/cholekinetic agent for gastrointestinal use, some sources
misattribute to it the anthelmintic properties of a different drug, albendazole. This guide will
focus on the more frequently cited gastrointestinal applications, but researchers should be
aware of this discrepancy. No primary, peer-reviewed studies detailing the specific mechanism
of action, signaling pathways, or comprehensive in vivo pharmacokinetics of Alibendol have
been identified in the public domain. Therefore, the experimental protocols and signaling
pathways described herein are based on general methodologies for testing the claimed
activities and should be considered illustrative rather than specific to Alibendol.

Core Properties of Alibendol

Alibendol is a salicylamide derivative with the chemical name 5-Allyl-N-(2-hydroxyethyl)-3-
methoxysalicylamide.[1] It is also known by the synonym Cebera.[1] The compound is typically
a white to almost white crystalline powder.[1]

Chemical and Physical Data

The fundamental chemical and physical properties of Alibendol are summarized in the table
below. This information is consistently reported across multiple chemical suppliers and
databases.
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Property Value Citations
CAS Number 26750-81-2 [1]
Molecular Formula C13H17NOa [1]
Molecular Weight 251.28 g/mol

White to almost white
Appearance

powder/crystal
Melting Point 98 -102°C
Purity > 98% (by GC)
Storage Conditions 2-8°C

5-Allyl-N-(2-hydroxyethyl)-3-
Synonyms

methoxysalicylamide, Cebera

Pharmacological Profile: A Dichotomy in the
Literature

The pharmacological profile of Alibendol is subject to conflicting reports. The predominant
classification describes it as a compound with effects on the gastrointestinal system,
specifically as an antispasmodic, choleretic, and cholekinetic agent. This suggests its potential
utility in conditions related to indigestion, nausea, vomiting, and constipation.

However, a notable and persistent misattribution in some literature describes Alibendol as an
anthelmintic drug, a property of albendazole. This alternative mechanism involves the inhibition
of tubulin polymerization in parasites. This guide will proceed based on the more frequently
cited gastrointestinal properties, but the user is strongly advised to seek definitive primary
sources to resolve this ambiguity.

Postulated Mechanism of Action: Gastrointestinal Agent

Assuming the gastrointestinal profile is accurate, Alibendol's therapeutic effects can be broken
down into three related functions:
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e Antispasmodic: The relaxation of smooth muscle, particularly in the gastrointestinal tract.
This can alleviate cramps and pain associated with muscle spasms.

e Choleretic: The stimulation of the liver to produce a greater volume of bile.

e Cholekinetic: The promotion of the contraction of the gallbladder and the relaxation of the
sphincter of Oddi, leading to the discharge of bile into the duodenum.

The precise molecular targets and signaling pathways for Alibendol remain unelucidated in
publicly available literature. However, the mechanisms of other drugs with similar actions can
provide a hypothetical framework. Antispasmodic effects are often achieved through direct
muscle relaxation, blockade of calcium channels, or anticholinergic (muscarinic receptor
antagonist) activity. Choleretic and cholekinetic effects can be mediated by hormonal signaling
(e.g., involving cholecystokinin) or direct actions on hepatocytes and gallbladder smooth
muscle.

Hypothetical Signaling Pathways and Workflows

Given the lack of specific data for Alibendol, the following diagrams illustrate general pathways
and workflows relevant to its claimed antispasmodic and choleretic/cholekinetic activities.

General Antispasmodic Mechanisms in Gl Smooth
Muscle
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Caption: Potential antispasmodic mechanisms of action in GI smooth muscle.

General Choleretic and Cholekinetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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